Cas no 337366-98-0 (TRANS-2,6-DIFLUORO-4-(4-VINYL-CYCLOHEXYL)-BENZONITRILE)

• Product Name: TRANS-2,6-DIFLUORO-4-(4-VINYL-CYCLOHEXYL)-BENZONITRILE
• CAS No: 337366-98-0
• MF: C₁₅H₁₅F₂N
• MW: 247.28311085701
• CID: 918321
• PubChem ID: 11482008
• Update Time: 2025-04-19

TRANS-2,6-DIFLUORO-4-(4-VINYL-CYCLOHEXYL)-BENZONITRILE Chemical and Physical Properties

Names and Identifiers

• TRANS-2,6-DIFLUORO-4-(4-VINYL-CYCLOHEXYL)-BENZONITRILE
• 4-(4-ethenylcyclohexyl)-2,6-difluorobenzonitrile
• Benzonitrile,4-(trans-4-ethenylcyclohexyl)-2,6-difluoro
• SCHEMBL15043538
• SCHEMBL6550914
• RHKFLOBWOJNBQH-UHFFFAOYSA-N
• RHKFLOBWOJNBQH-XYPYZODXSA-N
• 2,6-difluoro-4-(trans-4-vinylcyclohexyl)benzonitrile
• 2,6-Difluoro-4-(4-Vinylcyclohexyl)Benzonitrile
• SCHEMBL31135
• 337366-98-0
• DB-299312
• DTXSID70467308

• Inchi： 1S/C15H15F2N/c1-2-10-3-5-11(6-4-10)12-7-14(16)13(9-18)15(17)8-12/h2,7-8,10-11H,1,3-6H2
• InChI Key： RHKFLOBWOJNBQH-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=C(C=C(C=1)C1CCC(C=C)CC1)F

Computed Properties

• Exact Mass: 247.11700
• Monoisotopic Mass: 247.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79000
• LogP: 4.29628